Cas no 2228390-01-8 (3-(2-amino-1,1-difluoroethyl)-4-bromobenzonitrile)

• Product Name: 3-(2-amino-1,1-difluoroethyl)-4-bromobenzonitrile
• CAS No: 2228390-01-8
• MF: C₉H₇BrF₂N₂
• MW: 261.066087961197
• CID: 6428474
• PubChem ID: 165676704
• Update Time: 2025-10-29

3-(2-amino-1,1-difluoroethyl)-4-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-1,1-difluoroethyl)-4-bromobenzonitrile
• EN300-1970403
• 2228390-01-8

• Inchi： 1S/C9H7BrF2N2/c10-8-2-1-6(4-13)3-7(8)9(11,12)5-14/h1-3H,5,14H2
• InChI Key： SZUZMFFXZVERHY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C(CN)(F)F

Computed Properties

• Exact Mass: 259.97607g/mol
• Monoisotopic Mass: 259.97607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-(2-amino-1,1-difluoroethyl)-4-bromobenzonitrile

Comprehensive Guide to 3-(2-amino-1,1-difluoroethyl)-4-bromobenzonitrile (CAS No. 2228390-01-8)

3-(2-amino-1,1-difluoroethyl)-4-bromobenzonitrile (CAS No. 2228390-01-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an amino group, difluoroethyl moiety, and a bromobenzonitrile core, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery and material science due to its structural complexity and reactivity.

The molecular formula of 3-(2-amino-1,1-difluoroethyl)-4-bromobenzonitrile is C₉H₇BrF₂N₂, with a molecular weight of approximately 261.07 g/mol. Its CAS number 2228390-01-8 serves as a unique identifier in chemical databases, ensuring accurate tracking and regulatory compliance. The presence of both fluorine and bromine atoms in its structure enhances its utility in cross-coupling reactions, a hot topic in modern organic synthesis.

One of the most searched questions about this compound is: "What are the applications of 3-(2-amino-1,1-difluoroethyl)-4-bromobenzonitrile in drug development?" Recent studies highlight its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and anti-inflammatory agents. The difluoroethyl group is known to improve metabolic stability, a critical factor in pharmacokinetics.

Another trending topic is the use of 3-(2-amino-1,1-difluoroethyl)-4-bromobenzonitrile in agrochemical research. The compound's bromine substituent facilitates nucleophilic substitution reactions, enabling the creation of novel pesticides and herbicides with enhanced efficacy. This aligns with the growing demand for sustainable crop protection solutions, a major focus in agricultural chemistry.

From a synthetic perspective, the amino group in 3-(2-amino-1,1-difluoroethyl)-4-bromobenzonitrile allows for further functionalization, making it a valuable building block in peptide mimetics and small molecule inhibitors. Researchers often explore its reactivity in palladium-catalyzed coupling reactions, a technique widely discussed in academic and industrial forums.

The compound's physical and chemical properties are also of interest. It typically appears as a white to off-white crystalline powder, with solubility characteristics that vary depending on the solvent. Its melting point and stability under various conditions are frequently studied to optimize storage and handling protocols.

In the context of green chemistry, there is increasing scrutiny on the environmental impact of chemical synthesis. 3-(2-amino-1,1-difluoroethyl)-4-bromobenzonitrile is being evaluated for its potential in atom-economical reactions, reducing waste and improving sustainability. This aligns with global trends toward eco-friendly manufacturing processes.

Market analysts note a rising demand for CAS No. 2228390-01-8 in the pharmaceutical intermediates sector, driven by the expansion of biotech and contract research organizations (CROs). Custom synthesis services for this compound are increasingly sought after, reflecting its importance in modern chemical research.

For those searching "safety data for 3-(2-amino-1,1-difluoroethyl)-4-bromobenzonitrile", it is crucial to consult reliable sources like Material Safety Data Sheets (MSDS) and regulatory guidelines. Proper handling procedures, including the use of personal protective equipment (PPE), are essential to ensure safe laboratory practices.

In summary, 3-(2-amino-1,1-difluoroethyl)-4-bromobenzonitrile (CAS No. 2228390-01-8) represents a fascinating area of research with broad applications in drug discovery, agrochemical development, and material science. Its unique structural features and reactivity profile continue to inspire innovations in synthetic chemistry, making it a compound of enduring interest to scientists worldwide.